Salicylic Acid 2-O-β-D-Glucoside

• CAS No.: 10366-91-3
• Product Name: Salicylic Acid 2-O-β-D-Glucoside
• Molecular Formula: C13H16O8
• Molecular Weight: 300.26 g/mol
• IUPAC Name: 2-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoic acid
• Standard InChI: InChI=1S/C13H16O8/c14-5-8-9(15)10(16)11(17)13(21-8)20-7-4-2-1-3-6(7)12(18)19/h1-4,8-11,13-17H,5H2,(H,18,19)/t8-,9-,10+,11-,13?/m1/s1
• Standard InChIKey: TZPBMNKOLMSJPF-BZNQNGANSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
• SMILES: C1=CC=C(C(=C1)C(=O)O)OC2C(C(C(C(O2)CO)O)O)O
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)OC2C(C(C(C(O2)CO)O)O)O
• Melting Point: 162-165°C
• Physical Description: Solid
• Description: Salicylic acid beta-D-glucoside, also known as salicylate b-D-glucoside, belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. Salicylic acid beta-D-glucoside exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, salicylic acid beta-D-glucoside is primarily located in the cytoplasm. Outside of the human body, salicylic acid beta-D-glucoside can be found in a number of food items such as italian sweet red pepper, green bell pepper, orange bell pepper, and yellow bell pepper. This makes salicylic acid beta-D-glucoside a potential biomarker for the consumption of these food products.
• Synonyms: 2-(β-D-Glucopyranosyloxy)-benzoic Acid; o-(Glucopyranosyloxy)-benzoic Acid; o-(β-D-Glucopyranosyloxy)-benzoic Acid; o-(β-D-Glucosyloxy)-benzoic Acid; 2-O-β-Glucopyranosylsalicylic Acid; Salicylic Acid 2-β-D-Glucoside; Salicylic Acid O-Glucoside
• PubChem Compound: 151505
• Last Modified: Dec 23 2021